Cas no 1784336-45-3 (3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine)
3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine
-
3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T900288-10mg |
[3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine |
1784336-45-3 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T900288-50mg |
[3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine |
1784336-45-3 | 50mg |
$ 230.00 | 2022-06-02 | ||
| TRC | T900288-100mg |
[3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine |
1784336-45-3 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Chemenu | CM287895-1g |
(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine |
1784336-45-3 | 97% | 1g |
$747 | 2023-03-26 | |
| Chemenu | CM287895-1g |
(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine |
1784336-45-3 | 97% | 1g |
$706 | 2021-08-18 | |
| Chemenu | CM287895-5g |
(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine |
1784336-45-3 | 97% | 5g |
$1374 | 2021-08-18 | |
| Chemenu | CM287895-10g |
(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine |
1784336-45-3 | 97% | 10g |
$1917 | 2021-08-18 | |
| Enamine | EN300-358926-0.05g |
[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine |
1784336-45-3 | 93% | 0.05g |
$245.0 | 2023-03-08 | |
| Enamine | EN300-358926-0.1g |
[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine |
1784336-45-3 | 93% | 0.1g |
$366.0 | 2023-03-08 | |
| Enamine | EN300-358926-0.25g |
[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine |
1784336-45-3 | 93% | 0.25g |
$524.0 | 2023-03-08 |
3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine
Comprehensive Overview of 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine (CAS No. 1784336-45-3)
The compound 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine (CAS No. 1784336-45-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its imidazo[1,5-a]pyridine core and trifluoromethyl substituent, is a prime example of modern heterocyclic chemistry. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of targeted therapies for neurological and metabolic disorders.
In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine is no exception, as its CF3 group contributes to improved lipophilicity and binding affinity to biological targets. Researchers are particularly interested in its potential applications as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in precision medicine.
The synthesis of CAS No. 1784336-45-3 involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Key reactions include cyclization and amination steps, which are optimized for yield and purity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to characterize this compound, ensuring its suitability for biological evaluations. The growing interest in small molecule therapeutics has further propelled research into this chemical space.
From a pharmacological perspective, the imidazo[1,5-a]pyridine moiety is known to exhibit diverse biological activities. The 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine has shown promise in preliminary studies as a potential central nervous system (CNS) agent, with particular relevance to conditions like anxiety and depression. Its ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for neurotherapeutic development, a hot topic in contemporary drug discovery.
In the context of green chemistry, researchers are also exploring sustainable synthetic routes for CAS No. 1784336-45-3. The incorporation of catalytic methods and biodegradable solvents aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing. This aspect resonates with the increasing consumer and regulatory focus on eco-friendly drug production.
The commercial availability of 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine through specialized chemical suppliers has facilitated its adoption in academic and industrial labs worldwide. Its structure-activity relationship (SAR) studies are frequently cited in patent literature, highlighting its potential as a lead compound. As the pharmaceutical industry continues to prioritize novel heterocycles, this molecule remains at the forefront of innovation.
For researchers investigating drug-likeness parameters, this compound offers an excellent case study. Its molecular weight, logP, and hydrogen bond donor/acceptor counts fall within the desirable ranges outlined by Lipinski's rule of five. These properties, combined with its synthetic accessibility, make it a versatile building block for combinatorial chemistry libraries.
In conclusion, 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine (CAS No. 1784336-45-3) represents a compelling area of research at the intersection of synthetic chemistry and drug discovery. Its structural uniqueness and biological relevance position it as a molecule of continuing interest in the pursuit of next-generation therapeutics. As scientific understanding of its mechanisms deepens, we anticipate seeing more applications emerge in both academic and commercial spheres.
1784336-45-3 (3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)